Cas no 2137999-63-2 (4-(4-chloro-1H-pyrazol-1-yl)-1-methyl-1H-imidazole-5-carbaldehyde)

• Product Name: 4-(4-chloro-1H-pyrazol-1-yl)-1-methyl-1H-imidazole-5-carbaldehyde
• CAS No: 2137999-63-2
• MF: C₈H₇ClN₄O
• MW: 210.620379686356
• CID: 6333063
• PubChem ID: 165479974
• Update Time: 2025-10-31

4-(4-chloro-1H-pyrazol-1-yl)-1-methyl-1H-imidazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(4-chloro-1H-pyrazol-1-yl)-1-methyl-1H-imidazole-5-carbaldehyde
• EN300-1116326
• 2137999-63-2

• Inchi： 1S/C8H7ClN4O/c1-12-5-10-8(7(12)4-14)13-3-6(9)2-11-13/h2-5H,1H3
• InChI Key： GUBNUYMRXNOPHL-UHFFFAOYSA-N
• SMILES： ClC1C=NN(C=1)C1=C(C=O)N(C)C=N1

Computed Properties

• Exact Mass: 210.0308386g/mol
• Monoisotopic Mass: 210.0308386g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 52.7Ų

Additional information on 4-(4-chloro-1H-pyrazol-1-yl)-1-methyl-1H-imidazole-5-carbaldehyde

Research Briefing on 4-(4-chloro-1H-pyrazol-1-yl)-1-methyl-1H-imidazole-5-carbaldehyde (CAS: 2137999-63-2)

The compound 4-(4-chloro-1H-pyrazol-1-yl)-1-methyl-1H-imidazole-5-carbaldehyde (CAS: 2137999-63-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the unique structural features of 4-(4-chloro-1H-pyrazol-1-yl)-1-methyl-1H-imidazole-5-carbaldehyde, which make it a promising scaffold for the design of novel bioactive molecules. The presence of both pyrazole and imidazole rings in its structure allows for diverse interactions with biological targets, particularly enzymes and receptors involved in inflammatory and oncogenic pathways. Researchers have successfully synthesized this compound using optimized protocols, achieving high yields and purity, which are critical for subsequent biological evaluations.

In vitro and in vivo studies have demonstrated that 4-(4-chloro-1H-pyrazol-1-yl)-1-methyl-1H-imidazole-5-carbaldehyde exhibits potent inhibitory activity against several key enzymes, including kinases and proteases. For instance, it has shown promising results in modulating the activity of protein kinases implicated in cancer progression, suggesting its potential as a lead compound for anticancer drug development. Additionally, its anti-inflammatory properties have been explored in models of chronic inflammation, where it effectively reduced the production of pro-inflammatory cytokines.

Further investigations into the mechanism of action of this compound have revealed its ability to interact with specific binding sites on target proteins, leading to conformational changes that disrupt their function. Molecular docking studies have provided insights into these interactions, highlighting the importance of the aldehyde group and the chloro-substituted pyrazole ring in mediating binding affinity and selectivity. These findings are instrumental in guiding the rational design of derivatives with enhanced pharmacological profiles.

Despite these promising results, challenges remain in the development of 4-(4-chloro-1H-pyrazol-1-yl)-1-methyl-1H-imidazole-5-carbaldehyde as a therapeutic agent. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies and pharmacokinetic optimization. Collaborative efforts between academic and industrial researchers are essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, 4-(4-chloro-1H-pyrazol-1-yl)-1-methyl-1H-imidazole-5-carbaldehyde represents a valuable chemical entity with significant potential in drug discovery. Its multifaceted biological activities and modifiable structure make it a versatile scaffold for the development of novel therapeutics. Continued research efforts are warranted to fully exploit its therapeutic potential and translate these findings into clinically viable treatments.